Cas no 1339504-07-2 (1-(4-fluorophenyl)-3-methylcyclobutane-1-carboxylic acid)

• Product Name: 1-(4-fluorophenyl)-3-methylcyclobutane-1-carboxylic acid
• CAS No: 1339504-07-2
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• CID: 6295560
• PubChem ID: 64230842
• Update Time: 2025-08-05

1-(4-fluorophenyl)-3-methylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-3-methylcyclobutane-1-carboxylic acid
• EN300-1122302
• AKOS013551511
• 1339504-07-2
• SCHEMBL11493927

• Inchi： 1S/C12H13FO2/c1-8-6-12(7-8,11(14)15)9-2-4-10(13)5-3-9/h2-5,8H,6-7H2,1H3,(H,14,15)
• InChI Key： JHWIBFKZVMRYPK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(C(=O)O)CC(C)C1

Computed Properties

• Exact Mass: 208.08995782g/mol
• Monoisotopic Mass: 208.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-fluorophenyl)-3-methylcyclobutane-1-carboxylic acid

1-(4-Fluorophenyl)-3-methylcyclobutane-1-carboxylic Acid: A Versatile Building Block in Modern Organic Synthesis

1-(4-Fluorophenyl)-3-methylcyclobutane-1-carboxylic acid (CAS No. 1339504-07-2) is an emerging fluorinated cyclobutane derivative that has gained significant attention in pharmaceutical research and material science. This carboxylic acid compound features a unique structural combination of a fluorinated aromatic ring and a methyl-substituted cyclobutane core, making it particularly valuable for drug discovery programs targeting CNS disorders and inflammation.

The growing interest in fluorinated organic compounds like 1-(4-fluorophenyl)-3-methylcyclobutane carboxylic acid stems from their enhanced metabolic stability and membrane permeability compared to non-fluorinated analogs. Recent studies highlight how the strategic incorporation of fluorine atoms can dramatically improve a compound's pharmacokinetic profile - a hot topic in medicinal chemistry optimization and drug design.

From a synthetic chemistry perspective, 1339504-07-2 serves as an excellent chiral building block for constructing more complex molecules. The cyclobutane scaffold introduces ring strain that can be exploited in various cycloaddition reactions, while the carboxylic acid functionality provides multiple derivatization opportunities through standard coupling reactions. These properties make it particularly valuable for developing PET radiotracers and bioactive probes - areas experiencing rapid growth in neuroscience research.

The fluorophenyl group in 1-(4-fluorophenyl)-3-methylcyclobutane-1-carboxylic acid contributes to its potential as a lipophilicity modifier in drug candidates. Computational studies suggest this moiety may enhance blood-brain barrier penetration, explaining its frequent appearance in patents for neurological therapeutics. Researchers are particularly interested in how the methyl group at the 3-position influences the compound's conformational preferences and intermolecular interactions.

Recent advances in continuous flow chemistry have enabled more efficient synthesis of strained systems like fluorinated cyclobutanes. This technological progress addresses one of the key challenges in working with 1339504-07-2 - the traditional difficulty of preparing substituted cyclobutanes in high yield and enantiomeric purity. Modern photocatalytic methods and metal-catalyzed cyclizations now offer safer, more scalable routes to such valuable intermediates.

The crystallographic characterization of 1-(4-fluorophenyl)-3-methylcyclobutane carboxylic acid reveals interesting structural features. The cyclobutane ring adopts a slightly puckered conformation, while the carboxylic acid group participates in characteristic hydrogen bonding patterns. These structural insights are crucial for understanding how this building block might behave in supramolecular assemblies or when incorporated into larger molecular frameworks.

In material science applications, derivatives of 1339504-07-2 have shown promise as components of liquid crystalline materials and organic electronic devices. The combination of aromatic fluorination and alicyclic rigidity can impart desirable thermal and electronic properties to advanced materials. This dual applicability in both life sciences and materials research makes 1-(4-fluorophenyl)-3-methylcyclobutane-1-carboxylic acid a particularly interesting target for further development.

Quality control of fluorophenyl cyclobutane derivatives requires specialized analytical techniques. For CAS 1339504-07-2, modern HPLC-MS methods coupled with chiral stationary phases are typically employed to ensure the required chemical and enantiomeric purity. These analytical challenges reflect the broader industry trend toward more sophisticated characterization of pharmaceutical intermediates and fine chemicals.

The safety profile of 1-(4-fluorophenyl)-3-methylcyclobutane carboxylic acid appears favorable based on current data, though proper handling procedures should always be followed when working with any organic acid compound. Its low volatility and moderate water solubility contribute to easier containment compared to more volatile fluorinated compounds - an important consideration in today's environmentally conscious research environment.

Looking forward, the demand for specialized fluorinated building blocks like 1339504-07-2 is expected to grow steadily. As drug discovery programs increasingly target challenging biological targets and material scientists develop more sophisticated functional materials, versatile intermediates with precisely controlled stereochemistry and substitution patterns will remain in high demand. The unique combination of features in 1-(4-fluorophenyl)-3-methylcyclobutane-1-carboxylic acid positions it well to meet these evolving needs across multiple scientific disciplines.